Cas no 183802-98-4 (5-Bromo-2-chlorophenol)

• Product Name: 5-Bromo-2-chlorophenol
• CAS No: 183802-98-4
• MF: C₆H₄BrClO
• MW: 207.452360153198
• MDL: MFCD00672940
• CID: 66244
• PubChem ID: 125307265
• Update Time: 2025-11-01

5-Bromo-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chlorophenol
• 2-chloro-5-bromophenol
• 2-ch1oro-5-bromophenol
• 3-bromo-6-chlorophenol
• 5-Brom-2-chlor-phenol
• 6-Chlor-3-brom-1-hydroxy-benzol
• 5-bromo-2-chlorophenol, 98+%
• 5-Bromo-2-chlorophenol ,97%
• 5-bromo-2-chloro-phenol
• Phenol, 5-bromo-2-chloro-
• PubChem1476
• 5-bromo-2-chloro phenol
• KSC174K5H
• Jsp003773
• UEVFFMZHGNYDKM-UHFFFAOYSA-N
• BCP26434
• 5-Bromo-2-chlorophenol, AldrichCPR
• SBB093919
• BBL101790
• STL555587
• TF10084
• AS00161
• TRA0027196
• VZ24285
• CM
• J-516905
• AM20060190
• FT-0620082
• AO-801/41077424
• SCHEMBL55613
• MFCD00672940
• Z381430752
• PS-8061
• AC-4797
• AKOS005255414
• S-(+)-2-Octyl4-(4-hexyloxybenzoyloxy)benzoate
• SY023167
• DTXSID90356200
• B2919
• EN300-37474
• 183802-98-4
• CS-W007342
• DTXCID10307259

• MDL： MFCD00672940
• Inchi： 1S/C6H4BrClO/c7-4-1-2-5(8)6(9)3-4/h1-3,9H
• InChI Key： UEVFFMZHGNYDKM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)O)Cl

Computed Properties

• Exact Mass: 205.91300
• Monoisotopic Mass: 205.913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Yellow or white solid
• Density: 1.788
• Melting Point: 56.0 to 60.0 deg-C
• Boiling Point: 234°C(lit.)
• Flash Point: 95.9±21.8 °C
• Refractive Index: 1.619
• PSA: 20.23000
• LogP: 2.80810
• Solubility: Insoluble in water

5-Bromo-2-chlorophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302,H312,H315,H319,H335
• Warning Statement： P280H,P305
  P351
  P338
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Bromo-2-chlorophenol

5-Bromo-2-chlorophenol (CAS No. 183802-98-4): An Overview of Its Properties, Applications, and Recent Research

5-Bromo-2-chlorophenol (CAS No. 183802-98-4) is a halogenated phenol compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom at the 5-position and a chlorine atom at the 2-position on the phenol ring. The combination of these halogen substituents imparts distinct chemical and physical properties to the molecule, making it a valuable intermediate in various synthetic processes.

The molecular formula of 5-Bromo-2-chlorophenol is C₆H₃BrClO, and its molecular weight is approximately 196.44 g/mol. The compound is a white to off-white solid at room temperature and is sparingly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it an ideal candidate for use in solution-based reactions and formulations.

In terms of its chemical reactivity, 5-Bromo-2-chlorophenol exhibits typical behavior for substituted phenols. It can undergo various reactions such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions with other functional groups. These reactions are crucial for the synthesis of more complex molecules and derivatives, which find applications in pharmaceuticals, agrochemicals, and materials science.

One of the key areas where 5-Bromo-2-chlorophenol has shown significant potential is in the development of antimicrobial agents. Recent studies have demonstrated that halogenated phenols, including 5-Bromo-2-chlorophenol, possess potent antimicrobial activity against a wide range of bacteria and fungi. This property makes it a promising candidate for the formulation of disinfectants and preservatives in various industries.

A study published in the *Journal of Medicinal Chemistry* (2021) investigated the antimicrobial activity of 5-Bromo-2-chlorophenol against several pathogenic bacteria, including Staphylococcus aureus, Pseudomonas aeruginosa, and Klebsiella pneumoniae. The results showed that 5-Bromo-2-chlorophenol exhibited strong inhibitory effects on these bacteria, with minimum inhibitory concentrations (MICs) ranging from 16 to 64 μg/mL. This finding highlights the potential of this compound as a lead molecule for the development of new antimicrobial agents.

Beyond its antimicrobial properties, 5-Bromo-2-chlorophenol has also been explored for its antioxidant activity. Phenolic compounds are known for their ability to scavenge free radicals and prevent oxidative damage to cells and tissues. A study published in *Free Radical Biology and Medicine* (2020) evaluated the antioxidant potential of various halogenated phenols, including 5-Bromo-2-chlorophenol. The results indicated that this compound exhibited significant antioxidant activity, as measured by its ability to inhibit lipid peroxidation and scavenge DPPH radicals.

In addition to its biological applications, 5-Bromo-2-chlorophenol has found use in the synthesis of advanced materials. For example, it can serve as a building block for the preparation of polymeric materials with tailored properties. A recent study published in *Macromolecules* (2019) reported the synthesis of a novel copolymer using 5-Bromo-2-chlorophenol as one of the monomers. The resulting copolymer exhibited enhanced thermal stability and mechanical strength compared to conventional polymers, making it suitable for applications in coatings, adhesives, and composites.

The environmental impact of 5-Bromo-2-chlorophenol is another area of ongoing research. While halogenated phenols are generally considered to be persistent organic pollutants (POPs), recent studies have focused on developing methods to degrade these compounds efficiently. A study published in *Environmental Science & Technology* (2018) investigated the biodegradation of 5-Bromo-2-chlorophenol using microbial consortia isolated from contaminated soil samples. The results showed that certain bacterial strains were capable of degrading this compound under aerobic conditions, suggesting potential strategies for environmental remediation.

In conclusion, 5-Bromo-2-chlorophenol (CAS No. 183802-98-4) is a versatile compound with a wide range of applications in chemistry, biology, and materials science. Its unique molecular structure confers distinct chemical properties that make it valuable as an intermediate in synthetic processes and as a lead molecule for developing new pharmaceuticals and materials. Ongoing research continues to uncover new applications and improve our understanding of this important compound.